Cas no 56753-81-2 (Octanoic acid, 2-amino-, ethyl ester, hydrochloride)

• Product Name: Octanoic acid, 2-amino-, ethyl ester, hydrochloride
• CAS No: 56753-81-2
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• CID: 347895
• PubChem ID: 22751099
• Update Time: 2025-04-19

Octanoic acid, 2-amino-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-amino-, ethyl ester, hydrochloride
• ethyl 2-aminooctanoate,hydrochloride
• 56753-81-2
• DTXSID60628062
• Ethyl 2-aminooctanoate--hydrogen chloride (1/1)
• SCHEMBL11537647

• Inchi： 1S/C10H21NO2.ClH/c1-3-5-6-7-8-9(11)10(12)13-4-2;/h9H,3-8,11H2,1-2H3;1H
• InChI Key： MCESSDPXCHQDSJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CCCCCC)N)=O

Computed Properties

• Exact Mass: 223.13406
• Monoisotopic Mass: 223.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32